Cas no 62763-36-4 (3-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester)

3-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester structure
62763-36-4 structure
Product Name:3-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester
CAS No:62763-36-4
MF:C10H18O2
MW:170.248723506927
CID:431997
PubChem ID:71382991
Update Time:2025-04-19

3-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester
    • tert-butyl 4-methylpent-3-enoate
    • 62763-36-4
    • SCHEMBL11591459
    • DTXSID10805341
    • Inchi: 1S/C10H18O2/c1-8(2)6-7-9(11)12-10(3,4)5/h6H,7H2,1-5H3
    • InChI Key: PRGPCGGCFOOXPE-UHFFFAOYSA-N
    • SMILES: O(C(C/C=C(\C)/C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 170.13074
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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